![molecular formula C11H14FNO3 B3059851 Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate CAS No. 1353497-16-1](/img/structure/B3059851.png)
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate
Overview
Description
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate, also known as MFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MFA is a derivative of ibuprofen, which is a nonsteroidal anti-inflammatory drug (NSAID) widely used to treat pain and inflammation.
Mechanism of Action
The mechanism of action of Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate is not fully understood, but it is believed to involve the inhibition of COX enzymes, which are involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation and pain. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α), and inhibit the activity of COX enzymes. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells by activating caspase enzymes. Additionally, Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has several advantages for lab experiments, including its high purity, stability, and low toxicity. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate is also relatively easy to synthesize, making it readily available for research purposes. However, Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has some limitations, including its limited solubility in water, which may affect its bioavailability and pharmacokinetics. Additionally, the mechanism of action of Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate research, including the development of Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate-based drugs for the treatment of cancer, inflammation, and neurodegenerative disorders. Further studies are needed to elucidate the mechanism of action of Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate and its potential side effects. Additionally, the development of novel Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate derivatives with improved pharmacokinetic and pharmacodynamic properties may enhance its therapeutic potential.
Scientific Research Applications
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase (COX) enzymes. Additionally, Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
methyl 2-(4-fluorophenyl)-2-(2-hydroxyethylamino)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO3/c1-16-11(15)10(13-6-7-14)8-2-4-9(12)5-3-8/h2-5,10,13-14H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGJQIYAPGDVAEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=C(C=C1)F)NCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001157307 |
Source
|
| Record name | Benzeneacetic acid, 4-fluoro-α-[(2-hydroxyethyl)amino]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001157307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetate | |
CAS RN |
1353497-16-1 |
Source
|
| Record name | Benzeneacetic acid, 4-fluoro-α-[(2-hydroxyethyl)amino]-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353497-16-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneacetic acid, 4-fluoro-α-[(2-hydroxyethyl)amino]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001157307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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